Cas no 2138551-64-9 (4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol)

• Product Name: 4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol
• CAS No: 2138551-64-9
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6385667
• PubChem ID: 165786923
• Update Time: 2025-05-24

4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol
• 2138551-64-9
• EN300-1161426
• 4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C14H27NO2/c1-14(2)7-4-12(16)10-13(14)15(3)11-5-8-17-9-6-11/h11-13,16H,4-10H2,1-3H3
• InChI Key： BISAOPYXOOFDAR-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)C1CCOCC1

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol

4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol: A Comprehensive Overview

4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol (CAS No. 2138551-64-9) is a complex organic compound with a unique molecular structure that has garnered attention in various fields of chemistry and materials science. This compound, characterized by its cyclohexane ring substituted with methyl groups and an oxazolidinone moiety, exhibits intriguing chemical properties and potential applications in drug design and advanced materials. Recent studies have shed light on its synthesis, reactivity, and functionalization, making it a subject of interest for researchers worldwide.

The molecular structure of 4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol is defined by its cyclohexane backbone, which serves as a rigid platform for various functional groups. The presence of two methyl groups at the 4-position of the cyclohexane ring introduces steric hindrance, which can influence the compound's reactivity and stability. Additionally, the oxazolidinone group at the 3-position introduces hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents. These structural features make it a versatile building block for synthesizing more complex molecules with tailored properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol through multi-step reactions involving ring-opening polymerizations and nucleophilic substitutions. Researchers have explored the use of transition metal catalysts to optimize reaction conditions, leading to higher yields and better control over stereochemistry. These developments underscore the importance of this compound as a key intermediate in organic synthesis.

In terms of applications, 4,4-Dimethyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1